2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] 3-nitrobenzoate
• InChI: InChI=1S/C15H11Cl2N3O4/c16-11-5-4-9(13(17)8-11)7-14(18)19-24-15(21)10-2-1-3-12(6-10)20(22)23/h1-6,8H,7H2,(H2,18,19)
• InChI Key: UZAMIRJVMWKXLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)ON=C(CC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O/N=C(/CC2=C(C=C(C=C2)Cl)Cl)\N
• Molecular Formula: C15H11Cl2N3O4
• Molecular Weight: 368.2 g/mol

Description

2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide, also known as DAS181, is a novel drug candidate that has been extensively studied for its potential therapeutic applications. It is a small molecule inhibitor of sialidase, an enzyme that plays a crucial role in the pathogenesis of various viral infections.

Mechanism of Action

2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide is a potent inhibitor of sialidase, which is an enzyme that cleaves sialic acid residues from glycoproteins and glycolipids on the surface of host cells and viral particles. By inhibiting sialidase, 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide prevents the release of newly formed viral particles from infected cells, thereby reducing the spread of viral infection. 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide has also been shown to enhance the activity of innate immune cells, such as natural killer cells and macrophages, which play a crucial role in the clearance of viral infections.
Biochemical and Physiological Effects
2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide has been shown to have a broad-spectrum antiviral activity against several viral infections, including influenza, parainfluenza, and RSV. It has also been shown to have antibacterial activity against Pseudomonas aeruginosa and Streptococcus pneumoniae. 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide has been shown to be well-tolerated in preclinical studies and has a favorable pharmacokinetic profile. It has also been shown to enhance the activity of innate immune cells, which may contribute to its antiviral and antibacterial effects.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide has several advantages for lab experiments, including its broad-spectrum antiviral and antibacterial activity, well-established synthesis method, and favorable pharmacokinetic profile. However, 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for the study of 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide, including its potential use in the treatment of viral and bacterial infections, its effects on innate immune cells, and its potential use in combination with other antiviral or antibacterial agents. Further studies are needed to determine the optimal dosage and administration of 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide, as well as its potential toxicity and side effects. Overall, 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide has significant potential as a novel drug candidate for the treatment of viral and bacterial infections, and further research is warranted to explore its therapeutic applications.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide involves the reaction of 2-(2,4-dichlorophenyl)acetic acid with 3-nitrobenzoyl chloride in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with N-(2-aminoethyl)ethane-1,2-diamine to obtain the final product, 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide. The synthesis method is well-established and has been reported in several research articles.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide has been extensively studied for its potential therapeutic applications in various viral infections, including influenza, parainfluenza, and respiratory syncytial virus (RSV). It has been shown to inhibit the replication of these viruses by targeting the sialidase enzyme, which is essential for the release of newly formed viral particles from infected cells. 2-(2,4-dichlorophenyl)-N'-[(3-nitrobenzoyl)oxy]ethanimidamide has also been studied for its potential use in the treatment of bacterial infections, such as Pseudomonas aeruginosa and Streptococcus pneumoniae.